Daniplestim
Overview
Description
Daniplestim is a type of drug known as a colony-stimulating factor . It is also referred to as an Interleukin-3 (IL-3) receptor agonist . The drug was initially developed by Pfizer Inc . It is used in the therapeutic areas of Hemic and Lymphatic Diseases . Daniplestim is also known as Synthokine and SC-55494 . It is a mutated cytokine that binds to the IL3 receptor-alpha subunit with 60-fold greater affinity and induces cell proliferation and colony-forming unit formation 10- to 22-fold better than native IL3 .
Synthesis Analysis
The synthesis of Daniplestim involves the use of recombinant DNA technology in Escherichia coli . The protein binds to the IL3 receptor-alpha subunit with 60-fold greater affinity and induces cell proliferation and colony-forming unit formation .
Molecular Structure Analysis
The molecular structure of Daniplestim is complex. It is a protein with a molecular weight of approximately 13 kDa . The protein binds to the IL3 receptor-alpha subunit with 60-fold greater affinity .
Chemical Reactions Analysis
Daniplestim, as an IL-3 receptor agonist, binds to the IL-3 receptor subunit with 60-fold greater affinity and to the IL-3 receptor/complex with 20-fold greater affinity . This binding induces cell proliferation and colony-forming unit formation .
properties
CAS RN |
161753-30-6 |
|---|---|
Product Name |
Daniplestim |
Molecular Formula |
C564H909N161O166S5 |
Molecular Weight |
0 |
synonyms |
Daniplestim |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
